Journal Name:Structural Dynamics
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Climate-driven variability of the Southern Ocean CO2 sink.
Structural Dynamics ( IF 0 ) Pub Date: 2023-05-08 , DOI: 10.1098/rsta.2022.0055
The Southern Ocean is a major sink of atmospheric CO2, but the nature and magnitude of its variability remains uncertain and debated. Estimates based on observations suggest substantial variability that is not reproduced by process-based ocean models, with increasingly divergent estimates over the past decade. We examine potential constraints on the nature and magnitude of climate-driven variability of the Southern Ocean CO2 sink from observation-based air-sea O2 fluxes. On interannual time scales, the variability in the air-sea fluxes of CO2 and O2 estimated from observations is consistent across the two species and positively correlated with the variability simulated by ocean models. Our analysis suggests that variations in ocean ventilation related to the Southern Annular Mode are responsible for this interannual variability. On decadal time scales, the existence of significant variability in the air-sea CO2 flux estimated from observations also tends to be supported by observation-based estimates of O2 flux variability. However, the large decadal variability in air-sea CO2 flux is absent from ocean models. Our analysis suggests that issues in representing the balance between the thermal and non-thermal components of the CO2 sink and/or insufficient variability in mode water formation might contribute to the lack of decadal variability in the current generation of ocean models. This article is part of a discussion meeting issue 'Heat and carbon uptake in the Southern Ocean: the state of the art and future priorities'.
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Analysing the dynamic structure of warm dense matter in the imaginary-time domain: theoretical models and simulations.
Structural Dynamics ( IF 0 ) Pub Date: 2023-07-03 , DOI: 10.1098/rsta.2022.0217
Rigorous diagnostics of experiments with warm dense matter are notoriously difficult. A key method is X-ray Thomson scattering (XRTS), but the interpretation of XRTS measurements is usually based on theoretical models that entail various approximations. Recently, Dornheim et al. [Nat. Commun. 13, 7911 (2022)] introduced a new framework for temperature diagnostics of XRTS experiments that is based on imaginary-time correlation functions. On the one hand, switching from the frequency to the imaginary-time domain gives one direct access to a number of physical properties, which facilitates the extraction of the temperature of arbitrarily complex materials without relying on any models or approximations. On the other hand, the bulk of theoretical work in dynamic quantum many-body theory is devoted to the frequency domain, and, to the best of our knowledge, the manifestation of physics properties within the imaginary-time density-density correlation function (ITCF) remains poorly understood. In the present work, we aim to fill this gap by introducing a simple, semi-analytical model for the imaginary-time dependence of two-body correlations within the framework of imaginary-time path integrals. As a practical example, we compare our new model to extensive ab initio path integral Monte Carlo results for the ITCF of a uniform electron gas, and find excellent agreement over a broad range of wavenumbers, densities and temperatures. This article is part of the theme issue 'Dynamic and transient processes in warm dense matter'.
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Dynamic and transient processes in warm dense matter.
Structural Dynamics ( IF 0 ) Pub Date: 2023-07-03 , DOI: 10.1098/rsta.2022.0223
In this paper, we discuss some of the key challenges in the study of time-dependent processes and non-equilibrium behaviour in warm dense matter. We outline some of the basic physics concepts that have underpinned the definition of warm dense matter as a subject area in its own right and then cover, in a selective, non-comprehensive manner, some of the current challenges, pointing along the way to topics covered by the papers presented in this volume. This article is part of the theme issue 'Dynamic and transient processes in warm dense matter'.
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Thermodynamics 2.0: Bridging the natural and social sciences.
Structural Dynamics ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1098/rsta.2022.0275
Thermodynamics is a universal science. The language of thermodynamics is energy and its derivatives such as entropy and power. The physical theory of thermodynamics reigns across a full spectrum of non-living objects as well as living beings. In the traditions of the past, the dichotomy between matter and life resulted in the natural sciences studying matter while the social sciences focused on living beings. As the state of human knowledge continues to evolve, anticipating the sciences of matter (natural science) and of life (social science) becoming unified under a single overarching theory is not unnatural. This article is part of the theme issue 'Thermodynamics 2.0: Bridging the natural and social sciences (Part 1)'.
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Automatic identification of pavement cracks in public roads using an optimized deep convolutional neural network model.
Structural Dynamics ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1098/rsta.2022.0169
The current study aims to improve the efficiency of automatic identification of pavement distress and improve the status quo of difficult identification and detection of pavement distress. First, the identification method of pavement distress and the types of pavement distress are analysed. Then, the design concept of deep learning in pavement distress recognition is described. Finally, the mask region-based convolutional neural network (Mask R-CNN) model is designed and applied in the recognition of road crack distress. The results show that in the evaluation of the model's comprehensive recognition performance, the highest accuracy is 99%, and the lowest accuracy is 95% after the test and evaluation of the designed model in different datasets. In the evaluation of different crack identification and detection methods, the highest accuracy of transverse crack detection is 98% and the lowest accuracy is 95%. In longitudinal crack detection, the highest accuracy is 98% and the lowest accuracy is 92%. In mesh crack detection, the highest accuracy is 98% and the lowest accuracy is 92%. This work not only provides an in-depth reference for the application of deep CNNs in pavement distress recognition but also promotes the improvement of road traffic conditions, thus contributing to the progression of smart cities in the future. This article is part of the theme issue 'Artificial intelligence in failure analysis of transportation infrastructure and materials'.
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Pavement crack detection based on point cloud data and data fusion.
Structural Dynamics ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1098/rsta.2022.0165
The three-dimensional detection in point cloud data for pavement cracks has drawn the attention of many researchers recently. In the field of pavement surface point cloud detection, the key tasks include the identification of pavement cracks and the extraction of the location and size information of pavement cracks. Based on the point cloud data of pavement surface, we developed two methods to directly extract and detect cracks, respectively. The first method is based on the improved sliding window algorithm by combining the random sample consensus (RANSAC) technique to directly extract the crack information from point clouds. The second method is developed based on YOLOv5 to process the two-dimensional images transformed from point cloud data for automatic pavement crack detection. We also attempted to fuse the point cloud images with greyscale images as input for the YOLOv5. Analysis results show that the improved sliding window algorithm efficiently extracts pavement cracks with less noise, and the YOLOv5-based method obtains a good detection of pavement cracks. This article is part of the theme issue 'Artificial intelligence in failure analysis of transportation infrastructure and materials'.
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Passenger flow anomaly detection in urban rail transit networks with graph convolution network-informer and Gaussian Bayes models.
Structural Dynamics ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1098/rsta.2022.0253
Passenger flow anomaly detection in urban rail transit networks (URTNs) is critical in managing surging demand and informing effective operations planning and controls in the network. Existing studies have primarily focused on identifying the source of anomalies at a single station by analysing the time-series characteristics of passenger flow. However, they ignored the high-dimensional and complex spatial features of passenger flow and the dynamic behaviours of passengers in URTNs during anomaly detection. This article proposes a novel anomaly detection methodology based on a deep learning framework consisting of a graph convolution network (GCN)-informer model and a Gaussian naive Bayes model. The GCN-informer model is used to capture the spatial and temporal features of inbound and outbound passenger flows, and it is trained on normal datasets. The Gaussian naive Bayes model is used to construct a binary classifier for anomaly detection, and its parameters are estimated by feeding the normal and abnormal test data into the trained GCN-informer model. Experiments are conducted on a real-world URTN passenger flow dataset from Beijing. The results show that the proposed framework has superior performance compared to existing anomaly detection algorithms in detecting network-level passenger flow anomalies. This article is part of the theme issue 'Artificial intelligence in failure analysis of transportation infrastructure and materials'.
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The principle underlying all evolution, biological, geophysical, social and technological.
Structural Dynamics ( IF 0 ) Pub Date: 2023-06-19 , DOI: 10.1098/rsta.2022.0288
This article addresses the main research areas identified in the call for contributions to this special issue. With examples from published articles and books, the present article shows that all the identified areas are already covered by the universal principle underlying all evolution: the constructal law (1996), i.e. the physics law of design evolution in nature (free morphing, flowing, moving systems). The universal principle of evolution belongs in thermodynamics because thermodynamics is a universal science and evolution is a universal phenomenon. The principle unites the natural sciences with the social sciences, and the living with the non-living. It unifies the world of science and its languages (energy, economy, evolution, sustainability, etc.), and brings together the natural and artificial flow architectures, the human made and the not human made. The principle establishes firmly in physics the reality that humans are part of nature. With the principle, physics extends its coverage over phenomena that were previously considered out of reach: social organization, economics and human perceptions. Such phenomena are physical, i.e. facts. The entire world depends on the science of useful things, and benefits greatly from a physics discipline with freedom, life, wealth, time, beauty and future. This article is part of the theme issue 'Thermodynamics 2.0: bridging the natural and social sciences (Part 1)'.
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Solubility-consistent force field simulations for aqueous metal carbonate systems using graphical processing units.
Structural Dynamics ( IF 0 ) Pub Date: 2023-05-22 , DOI: 10.1098/rsta.2022.0250
Crystallization of alkaline earth metal carbonates from water is important for biomineralization and environmental geochemistry. Here, large-scale computer simulations are a useful approach to complement experimental studies by providing atomistic insights and even by quantitatively determining the thermodynamics of individual steps. However, this is dependent on the existence of force field models that are sufficiently accurate while being computationally efficient enough to sample complex systems. Here, we introduce a revised force field for aqueous alkaline earth metal carbonates that reproduces both the solubilities of the crystalline anhydrous minerals, as well as the hydration free energies of the ions. The model is also designed to run efficiently on graphical processing units thereby reducing the cost of such simulations. The performance of the revised force field is compared against previous results for important properties relevant to crystallization, including ion-pairing and mineral-water interfacial structure and dynamics. This article is part of a discussion meeting issue 'Supercomputing simulations of advanced materials'.
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Southern ocean carbon and heat impact on climate.
Structural Dynamics ( IF 0 ) Pub Date: 2023-05-08 , DOI: 10.1098/rsta.2022.0056
The Southern Ocean greatly contributes to the regulation of the global climate by controlling important heat and carbon exchanges between the atmosphere and the ocean. Rates of climate change on decadal timescales are therefore impacted by oceanic processes taking place in the Southern Ocean, yet too little is known about these processes. Limitations come both from the lack of observations in this extreme environment and its inherent sensitivity to intermittent processes at scales that are not well captured in current Earth system models. The Southern Ocean Carbon and Heat Impact on Climate programme was launched to address this knowledge gap, with the overall objective to understand and quantify variability of heat and carbon budgets in the Southern Ocean through an investigation of the key physical processes controlling exchanges between the atmosphere, ocean and sea ice using a combination of observational and modelling approaches. Here, we provide a brief overview of the programme, as well as a summary of some of the scientific progress achieved during its first half. Advances range from new evidence of the importance of specific processes in Southern Ocean ventilation rate (e.g. storm-induced turbulence, sea-ice meltwater fronts, wind-induced gyre circulation, dense shelf water formation and abyssal mixing) to refined descriptions of the physical changes currently ongoing in the Southern Ocean and of their link with global climate. This article is part of a discussion meeting issue 'Heat and carbon uptake in the Southern Ocean: the state of the art and future priorities'.
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